Cas no 174628-56-9 (Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-)

• Product Name: Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-
• CAS No: 174628-56-9
• MF: C₁₂H₁₁Br₂N₃O₂S
• MW: 421.107639551163
• CID: 230469
• PubChem ID: 252550
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-
• 4-amino-N-(4-amino-3,5-dibromophenyl)benzenesulfonamide
• 174628-56-9
• NSC74604
• DTXSID20169860
• 4-amino-N-(4-amino-3,5-dibromo-phenyl)benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-(4-amino-3,5-dibromophenyl)-
• NSC 74604
• NSC-74604

• Inchi： 1S/C12H11Br2N3O2S/c13-10-5-8(6-11(14)12(10)16)17-20(18,19)9-3-1-7(15)2-4-9/h1-6,17H,15-16H2
• InChI Key： AQWPYFPOMGQZKF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)NS(C1C=CC(=CC=1)N)(=O)=O)Br)N

Computed Properties

• Exact Mass: 418.89393
• Monoisotopic Mass: 418.89387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.21